2,2,2-Trifluoro-N-[(3R,4R)-4-methylpiperidin-3-yl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[(3R,4R)-4-methylpiperidin-3-yl]acetamide
• InChI: InChI=1S/C8H13F3N2O/c1-5-2-3-12-4-6(5)13-7(14)8(9,10)11/h5-6,12H,2-4H2,1H3,(H,13,14)/t5-,6+/m1/s1
• InChI Key: WAQXQDZQKQGXSP-RITPCOANSA-N
• Canonical SMILES: CC1CCNCC1NC(=O)C(F)(F)F
• Isomeric SMILES: C[C@@H]1CCNC[C@@H]1NC(=O)C(F)(F)F
• Molecular Formula: C8H13F3N2O
• Molecular Weight: 210.20 g/mol

Description

“2,2,2-Trifluoro-N-[(3R,4R)-4-methylpiperidin-3-yl]acetamide” is a chemical compound with the molecular formula C8H13F3N2O. It is also known as Isotopically labeled Pregabalin.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13F3N2O.ClH/c1-5-2-3-12-4-6 (5)13-7 (14)8 (9,10)11;/h5-6,12H,2-4H2,1H3, (H,13,14);1H/t5-,6+;/m1./s1. This code provides a detailed description of the molecule’s structure, including its stereochemistry.

Scientific Research Applications

Photoreactions of Flutamide Derivatives

Studies on flutamide (a related compound) and its photoreactions provide insights into the behavior of trifluoromethylphenyl derivatives under UV light exposure in different solvents, which can be relevant for understanding the stability and reactivity of similar compounds including trifluoroacetamide derivatives (Watanabe, Fukuyoshi, & Oda, 2015).

Synthesis and Evaluation of Imaging Probes

Research into the synthesis and in vivo evaluation of fluorinated compounds as imaging probes for 5-HT2A receptors showcases the potential application of trifluoroacetamide derivatives in the development of diagnostic tools in neuroscience and pharmacology (Prabhakaran et al., 2006).

Development of Fluorinated Molecular Probes

The synthesis and characterization of fluorinated homocysteine derivatives for potential use in 19F magnetic resonance spectroscopy and imaging highlight the application of trifluoroacetamide derivatives in creating molecular probes for medical imaging, which could significantly impact diagnostic methodologies (Chubarov et al., 2011).

Electrophilic Reagents for Trifluoromethylthiolation

The development of shelf-stable electrophilic reagents for trifluoromethylthiolation underscores the importance of trifluoromethylated compounds in synthetic chemistry, particularly in the enhancement of pharmaceuticals and agrochemicals through the introduction of trifluoromethylthio groups (Shao et al., 2015).

Synthesis of N-Difluoromethyl-2-Pyridone Derivatives

The novel synthesis methods for N-difluoromethyl-2-pyridone derivatives from N-(pyridin-2-yl)acetamide precursors represent another facet of research focusing on the manipulation of trifluoromethyl and related groups to achieve desired chemical properties for various applications (Ando, Wada, & Sato, 2006).